![molecular formula C7H3BrClFN2 B2615963 4-bromo-5-chloro-6-fluoro-1H-indazole CAS No. 2368909-55-9](/img/structure/B2615963.png)
4-bromo-5-chloro-6-fluoro-1H-indazole
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Overview
Description
4-bromo-5-chloro-6-fluoro-1H-indazole is a chemical compound with the CAS Number: 2368909-55-9 . It has a molecular weight of 249.47 . This compound is used as an intermediate in various chemical reactions .
Synthesis Analysis
The synthesis of 4-bromo-5-chloro-6-fluoro-1H-indazole involves several steps. It can be synthesized from 1-bromo-2-chloro-4-methylbenzene by first undergoing nitration to produce 1-bromo-2-chloro-4-methylbenzene, then reducing the nitro group to obtain 5-bromo-4-chloro-2-methylbenzenamine, and finally cyclizing to obtain 6-bromo-5-chloro-1H-indazole .Molecular Structure Analysis
The molecular structure of 4-bromo-5-chloro-6-fluoro-1H-indazole is represented by the InChI Code: 1S/C7H3BrClFN2/c8-6-3-2-11-12-5(3)1-4(10)7(6)9/h1-2H, (H,11,12) .Chemical Reactions Analysis
4-bromo-5-chloro-6-fluoro-1H-indazole can participate in various chemical reactions. For instance, it can be used in the preparation of PI3 kinase inhibitors .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . and is stored in a dry, cool, and well-ventilated place .Scientific Research Applications
- PI3 Kinase Inhibitors : 4-bromo-5-chloro-6-fluoro-1H-indazole serves as an intermediate in the synthesis of PI3 kinase inhibitors . These inhibitors play a crucial role in cancer research and targeted therapy.
- HIV Protease Inhibitors : Indazole derivatives have been explored for their potential as HIV protease inhibitors . Their ability to interfere with viral replication makes them valuable candidates in antiretroviral drug development.
- Novel Synthesis Mechanism : Recent studies have proposed a novel mechanism for the synthesis of indazole, challenging previously accepted pathways. Understanding this mechanism can guide future synthetic efforts.
- Formaldoxime and Hydrazine Synthesis : 4-bromo-6-chloro-1H-indazole serves as an intermediate in the preparation of formaldoxime and hydrazine . These compounds find applications in various chemical processes.
Medicinal Chemistry and Drug Development
Biological Activity and Pharmacology
Synthetic Methodology and Mechanistic Insights
Chemical Intermediates and Organic Synthesis
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-bromo-5-chloro-6-fluoro-1H-indazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClFN2/c8-6-3-2-11-12-5(3)1-4(10)7(6)9/h1-2H,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJWQHBZNRIQXLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C(=C1F)Cl)Br)C=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.47 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-5-chloro-6-fluoro-1H-indazole |
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